Cas no 27607-33-6 (1,2-Cyclooctanediol,(1R,2S)-rel-)

• Product Name: 1,2-Cyclooctanediol,(1R,2S)-rel-
• CAS No: 27607-33-6
• Molecular Formula: C₈H₁₆O₂
• Molecular Weight: 144.21144
• MDL: MFCD00134226
• CID: 239471
• PubChem ID: 24862300

1,2-Cyclooctanediol,(1R,2S)-rel- Properties

Names and Identifiers

• 1,2-Cyclooctanediol,(1R,2S)-rel-
• CIS-1,2-CYCLOOCTANEDIOL
• cis-1,2-dihydroxycyclooctane
• (1R,2S)-cyclooctane-1,2-diol
• HUSOFJYAGDTKSK-OCAPTIKFSA-N
• AKOS015915801
• (1R,2S)-1,2-Cyclooctanediol
• 27607-33-6
• DTXSID501037225
• cis-1,2-cyclo-octanediol
• cis-1,2-Cyclooctanediol, 99%
• Cis-cyclooctane-1,2-diol
• (1R, 2S)-cyclooctane-1, 2-diol
• 1,2-Cyclooctanediol, (1R,2S)-rel-
• MFCD00134226
• D81840
• CS-0160249
• (1R*,2S*)-1,2-Cyclooctanediol
• AS-76775
• SCHEMBL371486
• J-016823
• DB-318914

• MDL： MFCD00134226
• InChIKey： HUSOFJYAGDTKSK-OCAPTIKFSA-N
• Inchi： InChI=1S/C8H16O2/c9-7-5-3-1-2-4-6-8(7)10/h7-10H,1-6H2/t7-,8+
• SMILES： O[C@@H]1CCCCCC[C@@H]1O

Computed Properties

• Exact Mass: 144.11508
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 144.115029749g/mol
• Heavy Atom Count: 10
• Complexity: 81.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46
• Refractive Index: 1.501
• Boiling Point: 264.6°C at 760 mmHg
• Melting Point: 78-80 °C (lit.)
• Flash Point: 125.5°C
• Color/Form: solid
• Solubility: Not available
• Density: 1.061

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols